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Compound of Interest

Compound Name: Enamidonin

Cat. No.: B1246689

An in-depth search for the compound "enamidonin” and its derivatives has yielded no specific
chemical entity matching this name within publicly available scientific databases and literature.
It is plausible that "enamidonin” may be a novel, yet-to-be-published compound, a proprietary
molecule not disclosed in the public domain, or a potential misspelling of a related chemical
class, such as "enaminone” or "enamide."

Due to the inability to identify the core structure of "enamidonin,” a detailed technical guide on
its derivatives and structure-activity relationships (SAR) cannot be provided at this time. The
foundation of any SAR study is the core molecular scaffold, from which derivatives are
synthesized and their biological activities are compared. Without this fundamental information,
a meaningful analysis is not possible.

The Broader Context: Enaminones and Enamides

While information on "enamidonin” is unavailable, the closely related classes of compounds,
enaminones and enamides, are well-documented in chemical literature and are known for their
diverse biological activities. These compounds are characterized by the presence of a
conjugated system containing a nitrogen atom, a double bond, and a carbonyl group (in the
case of enaminones) or an amide group (in the case of enamides).

General Structure of Enaminones

Enaminones are versatile precursors in organic synthesis and have been explored for a range
of pharmacological applications. Their general structure allows for extensive chemical
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modifications, making them attractive scaffolds for drug discovery.
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 To cite this document: BenchChem. [Enamidonin: A Search for a Specific Molecule and its
Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246689#enamidonin-derivatives-and-structure-
activity-relationship]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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